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Compound of Interest

Compound Name: MM-206

Cat. No.: B609187 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling MM-206. It includes detailed personal

protective equipment (PPE) requirements, handling and storage protocols, emergency first aid

measures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
MM-206 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling MM-206 to minimize

exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b609187?utm_src=pdf-interest
https://www.benchchem.com/product/b609187?utm_src=pdf-body
https://www.benchchem.com/product/b609187?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21330.html
https://dcchemicals.com/msds/MSDS_DC21330.html
https://dcchemicals.com/msds/MSDS_DC21330.html
https://dcchemicals.com/msds/MSDS_DC21330.html
https://dcchemicals.com/msds/MSDS_DC21330.html
https://www.benchchem.com/product/b609187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications

Eyes Safety Goggles
Must have side-shields to

protect from splashes.[1]

Hands Protective Gloves
Chemical-resistant gloves are

required.[1]

Skin & Body Impervious Clothing

Laboratory coat or other

protective clothing to prevent

skin contact.[1]

Respiratory Suitable Respirator

Use in well-ventilated areas. A

respirator is necessary if dust

or aerosols are formed.[1]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of MM-206 and preventing

accidental exposure or environmental release.
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Condition Protocol Details

Handling Ventilation

Use only in areas with

appropriate exhaust

ventilation.[1]

Personal Hygiene

Wash skin thoroughly after

handling. Do not eat, drink, or

smoke in the handling area.[1]

Exposure Avoidance

Avoid inhalation, and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

[1]

Storage Temperature (Powder) Store at -20°C.[1]

Temperature (in Solvent) Store at -80°C.[1]

Container
Keep container tightly sealed.

[1]

Environment

Store in a cool, well-ventilated

area away from direct sunlight

and sources of ignition.[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure to MM-206.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Seek immediate

medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or poison center

immediately.[1]

Spillage and Disposal Plan
In the event of a spill, and for routine disposal, the following procedures must be followed to

mitigate environmental contamination and ensure safety.

Spill Response:

Containment: Collect spillage to prevent it from entering drains, water courses, or the soil.[1]

Personal Protection: Ensure appropriate PPE is worn during cleanup.

Disposal:

Dispose of MM-206 and its container at an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling MM-206
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The following diagram outlines the standard workflow for safely handling MM-206 in a

laboratory setting, from preparation to disposal.

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/Measure MM-206 in Ventilated Hood

Proceed to Handling

Perform Experiment

Decontaminate Work Surfaces

Experiment Complete

Collect Waste in Labeled Container

Dispose of Waste via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of MM-206.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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